N-(Cyclopropylmethyl)-2-butanamine

• IUPAC Name: N-(cyclopropylmethyl)butan-2-amine
• InChI: InChI=1S/C8H17N/c1-3-7(2)9-6-8-4-5-8/h7-9H,3-6H2,1-2H3
• InChI Key: RHSXPSUUWHRARR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1CC1
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol

Description

“N-(Cyclopropylmethyl)-2-butanamine” is a compound that contains a cyclopropyl group, a butyl group, and an amine group. The cyclopropyl group is a three-membered ring, which is known for its high ring strain and unique bonding properties. The butyl group is a four-carbon alkyl group, and the amine group contains a nitrogen atom, which can participate in various chemical reactions.

Synthesis Analysis

The synthesis of cyclopropane-containing compounds often involves transition-metal catalysis. For example, a cobalt-catalyzed cyclopropanation of phenyl vinyl sulfide has been used to afford cyclopropane scaffolds on a multigram scale. Divergent, orthogonal derivatization can be achieved through hydrolysis, reduction, amidation, and oxidation reactions, as well as sulfoxide–magnesium exchange/functionalization.

Molecular Structure Analysis

The molecular structure of a compound like “N-(Cyclopropylmethyl)-2-butanamine” would likely involve a three-membered cyclopropane ring, a four-carbon butyl chain, and an amine group. The unique bonding and structural properties of cyclopropane render it more easily functionalized in transition-metal-catalyzed cross-couplings than other C (sp3) substrates.

Chemical Reactions Analysis

Cyclopropane-containing compounds can participate in a variety of chemical reactions. For instance, they can undergo transition-metal-catalyzed C–C bond formation reactions. The cyclopropane coupling partner can participate in polar cross-coupling reactions either as a nucleophile (organometallic reagents) or as an electrophile (cyclopropyl halides).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “N-(Cyclopropylmethyl)-2-butanamine” would depend on its specific chemical structure. For example, its molecular weight, solubility, and reactivity would be influenced by the presence of the cyclopropyl group, the butyl group, and the amine group.

Scientific Research Applications

Opioid Receptor Research

N-(Cyclopropylmethyl)-2-butanamine: has been utilized in the design of peptide–drug conjugate ligands for the kappa-opioid receptor (KOR). This application is significant in the development of new therapeutics for pain management. .

Analgesic Development

The compound’s interaction with opioid receptors also makes it a valuable probe in analgesic development. .

Neuropharmacology

In neuropharmacology, N-(Cyclopropylmethyl)-2-butanamine can be used to study the effects of drugs on the nervous system, particularly in the modulation of neurotransmitter release. .

Chemical Synthesis

This compound serves as a building block in chemical synthesis, especially in the creation of complex molecules with potential therapeutic applications. .

Material Science

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Molecular Imaging

The compound’s unique structure may be exploited in molecular imaging techniques, such as magnetic resonance imaging (MRI), to enhance the contrast or specificity of imaging agents. .

Protein Engineering

N-(Cyclopropylmethyl)-2-butanamine: can be used in protein engineering to create novel proteins with desired functions. .

Cancer Therapy Research

Finally, the compound’s potential in cancer therapy research lies in its ability to act as a carrier or linker for drug molecules, targeting specific cancer cells while minimizing damage to healthy tissues. .

Mechanism of Action

Target of Action

It’s known that the structure and activity of a compound are closely related . For instance, a cyclopropyl group is optimal at position 1 of a molecule for biological activity .

Mode of Action

It’s known that cyclopropyl groups can act as a very good π-electron donor . This suggests that N-(Cyclopropylmethyl)-2-butanamine might interact with its targets through electron donation, potentially leading to changes in the targets’ activity.

Biochemical Pathways

It’s known that metabolites, which are products and intermediate molecules of metabolic pathways, can be affected by various factors, including the properties of the molecules involved . Therefore, N-(Cyclopropylmethyl)-2-butanamine could potentially affect various biochemical pathways and their downstream effects.

Pharmacokinetics

It’s known that these properties are strongly influenced by physicochemical parameters . For instance, aqueous solubility is a prerequisite for absorption, and a balance of physicochemical properties is required for optimal absorption .

Result of Action

It’s known that the sigma electron cloud of a cyclopropyl methyl carbocation expands outwardly due to angle strain, which could potentially stabilize the carbocation . This suggests that N-(Cyclopropylmethyl)-2-butanamine might have similar stabilizing effects at the molecular level.

Action Environment

It’s known that environmental factors can shape gene expression and subsequent health outcomes through mechanisms such as dna methylation . Therefore, environmental factors could potentially influence the action of N-(Cyclopropylmethyl)-2-butanamine.

Safety and Hazards

The safety and hazards associated with a compound like “N-(Cyclopropylmethyl)-2-butanamine” would depend on its specific chemical structure and how it is used. For example, some cyclopropane-containing compounds are known to be carcinogenic. Proper handling and disposal procedures should be followed to minimize exposure and potential harm.

Future Directions

The future directions in the study and use of a compound like “N-(Cyclopropylmethyl)-2-butanamine” could involve further exploration of its synthesis, reactivity, and potential applications. For example, new synthetic strategies and methods could enable chemical space to be probed more effectively by enriching current lead-like and fragment compound libraries with compounds that can present new design elements and novel bond vectors.